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In the field of cybersecurity and digital forensics, rigorous academic research relies on tools

that provide forensically sound, repeatable, and comprehensive data extraction and analysis.

MSAB, a global leader in mobile forensic technology, offers a suite of solutions—referred to as

the MSAB Ecosystem—that are pivotal for such research.[1][2] This ecosystem is primarily

composed of three integrated product families: XRY for data extraction, XAMN for data

analysis, and XEC for workflow management and oversight.[3][4] These tools empower

researchers to investigate mobile devices, which are often a goldmine of data in cybersecurity

incidents, in a manner that ensures the integrity of the evidence.[1][5][6] MSAB provides

special pricing and support for academic institutions, encouraging the use of their cutting-edge

tools in research and training environments.[7]

Core Solutions for Data Extraction and Analysis
The foundation of MSAB's offering for researchers lies in its powerful extraction and analysis

tools, XRY and XAMN. These solutions provide the technical capabilities to access and

interpret data from a vast range of mobile devices.

XRY: The Core of Forensic Data Extraction
XRY is the flagship software for extracting data from mobile devices, supporting over 43,400

device profiles.[8] It is designed to recover critical data quickly while maintaining full evidential

integrity.[9] For academic researchers, understanding the different extraction methods available

in XRY is crucial for designing experiments and interpreting results.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15602742?utm_src=pdf-interest
https://www.benchchem.com/product/b15602742?utm_src=pdf-body
https://www.benchchem.com/product/b15602742?utm_src=pdf-body
https://escortcyberforensics.com/mobile-forensic/xry-mobile-forensic/
https://www.msab.com/solutions-services/msab-ecosystem/
https://www.msab.com/product/digital-forensics/
https://www.msab.com/
https://escortcyberforensics.com/mobile-forensic/xry-mobile-forensic/
https://www.pelorus.in/msab-xry-one-of-the-best-mobile-forensics-tool/
https://www.youtube.com/watch?v=QROgCk0bb64
https://www.benchchem.com/product/b15602742?utm_src=pdf-body
https://www.msab.com/get-started/
https://www.benchchem.com/product/b15602742?utm_src=pdf-body
https://benchmarkmagazine.com/msab-improves-mobile-forensic-solutuoin/
https://www.msab.com/product/xry-extract/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


XRY Logical: This is the fastest and most common extraction method.[9] It communicates

with the device's operating system to access and recover live and file system data, such as

contacts, messages, call logs, and media files.[9][10][11] This method is analogous to a user

accessing data on their own device, but performed at a much greater speed and in a

forensically sound manner.[1]

XRY Physical: This method bypasses the device's operating system to perform a bit-for-bit

copy (or hex-dump) of the device's memory.[1][10][11] The primary advantage of a physical

extraction is its ability to recover deleted data and access information that is protected or

otherwise inaccessible through a logical extraction.[10] This is particularly valuable for

research into data remanence and the effectiveness of data wiping techniques.

XRY Pro: An advanced version of XRY, this tool provides state-of-the-art exploits to access

highly challenging and secure devices, offering enhanced unlocking and extraction

capabilities.[9]

The choice of extraction method is a critical variable in any research protocol, as it directly

impacts the type and amount of data that can be recovered.

XAMN: From Raw Data to Actionable Insights
Once data is extracted using XRY, the XAMN suite of tools is used for analysis, visualization,

and reporting.[12] For researchers, XAMN provides the means to search, filter, and connect

vast amounts of data to uncover evidence and patterns.[4][13]

The XAMN suite includes:

XAMN Viewer: A free and simplified tool that can be widely distributed, allowing stakeholders

to view, analyze, and report on extracted data.[13][14]

XAMN Spotlight: The core analysis tool with powerful filtering and search capabilities,

designed for investigators to conduct in-depth examinations of the data.[12][14]

XAMN Horizon: This tool offers advanced visualization capabilities, presenting data through

geographic, timeline, chat, and connection views, which can be invaluable for identifying

relationships and patterns in complex datasets.[12]
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XAMN Elements: An expert-level tool for hex carving, allowing researchers to reconstruct

artifacts and validate undecoded or fragmented data from physical extractions.[12][14]

Quantitative Data Presentation in Forensic Research
While specific performance benchmarks can vary based on device model, operating system,

data volume, and other factors, academic research can focus on quantifying the effectiveness

and efficiency of forensic tools. The following table illustrates key performance indicators (KPIs)

that researchers could measure when evaluating MSAB solutions.
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Metric Description
Potential Research

Questions
Unit of Measurement

Extraction Success

Rate

The percentage of

successful data

extractions from a

given set of test

devices.

How does XRY's

success rate vary

across different OS

versions (e.g., iOS 12-

14)?

Percentage (%)

Extraction Speed

The time taken to

complete a logical or

physical extraction of

a device.

Is there a significant

difference in

extraction speed

between logical and

physical methods for

the same device?

Minutes / Gigabyte

(min/GB)

Deleted Data

Recovery

The percentage of

intentionally deleted

files that are

successfully

recovered via physical

extraction.

How effective is XRY

Physical in recovering

different types of

deleted data (e.g.,

images, messages,

contacts)?

Percentage (%)

Application Data

Parsing

The number of third-

party applications for

which data is

successfully decoded

and presented in a

human-readable

format.

How comprehensive

is XRY's support for

popular social media

and messaging apps

(e.g., WhatsApp,

Telegram)?

Count / List of Apps

Passcode Bypass

Success

The rate at which XRY

can bypass or

determine device

passcodes for a

specific set of locked

devices.

What is the success

rate of XRY's

passcode bypass

mechanisms on

different Android

security patch levels?

Percentage (%)
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Detailed Methodologies: An Experimental Protocol
The following protocol outlines a detailed methodology for the forensic examination of a mobile

device using MSAB solutions, suitable for an academic research setting. This ensures a

structured and repeatable process, which is essential for scientific validity.

Protocol: Mobile Device Forensic Examination
Preparation and Documentation:

1. Document the legal authority for the examination (if applicable).

2. Photograph the device from all angles, noting its physical condition, model, and any

identifying marks.

3. Document the chain of custody, recording every person who handles the evidence.

4. Isolate the device from all networks by placing it in a Faraday bag or enabling airplane

mode if accessible. This prevents new data from being written to the device and remote

wiping.

Extraction using MSAB XRY:

1. Launch the XRY software on a forensic workstation.

2. Connect the mobile device to the workstation using the appropriate cable.

3. Follow the on-screen wizard in XRY to identify the device make and model. XRY will

provide information on the types of extractions supported for that specific device.[15]

4. Select the desired extraction method (Logical or Physical). If both are available, a physical

extraction is generally preferred as it yields more data, including deleted files.[10]

5. Initiate the extraction process. XRY will display real-time progress. Do not interact with the

device or workstation until the process is complete.

6. Once the extraction is finished, XRY creates a forensically secure .xry file.[2] This file is a

container for all extracted data and includes checksums (hash values) to verify its integrity.
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[10]

7. Disconnect the device and return it to secure storage.

Analysis using MSAB XAMN:

1. Open the .xry file in XAMN Spotlight.

2. Begin by reviewing the general device information and the extraction summary.

3. Use XAMN's powerful filtering capabilities to narrow down the data based on time ranges,

keywords, or data types (e.g., calls, messages, locations).[12]

4. For visual analysis, use XAMN Horizon to view data on a map, timeline, or as a

connection graph to identify relationships between artifacts.

5. If working with a physical extraction, use XAMN Elements to examine undecoded data

sections or to manually carve for specific data structures.

6. Bookmark all relevant findings within XAMN to create a coherent narrative of the

investigation.

Reporting and Verification:

1. Use XAMN's reporting feature to generate a comprehensive report of all bookmarked

evidence. The report should be clear, concise, and tailored to the research objectives.

2. Verify the integrity of the extraction by comparing the hash values recorded at the time of

extraction with the current hash values of the .xry file.

3. Conclude the report with a summary of findings and their implications for the research

questions.

Mandatory Visualization
The following diagrams illustrate the core workflows in a digital forensic investigation using

MSAB solutions.
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Phase 1: Acquisition & Extraction

Phase 2: Analysis & Triage

Phase 3: Reporting

Seize & Isolate Device

Identify Device in XRY

Perform Logical/Physical
Extraction with XRY

Generate & Verify Hash
of Secure .xry File

Load .xry File
into XAMN

Filter & Search Data
(Keywords, Timestamps)

Visualize Connections
(XAMN Horizon)

Carve for Deleted Data
(XAMN Elements)

Bookmark Key Evidence

Generate Forensic Report

Archive Case Files

Click to download full resolution via product page

Caption: End-to-end digital forensic workflow using the MSAB ecosystem.
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Initial Triage in XAMN Spotlight

Deep-Dive Analysis

Evidence Synthesis

Extracted Data
(.xry File)

Case Overview & Summary

Apply Global Filters
(Date, Category, Keywords)

Identify Initial Items
of Interest

Visualize Relationships
(XAMN Horizon)

Verify in Source Mode
(Hex View)

Bookmark Relevant Artifacts

Reconstruct Fragments
(XAMN Elements)

Generate Final Report

Click to download full resolution via product page

Caption: Logical workflow for data triage and analysis within MSAB XAMN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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